Cas no 81304-71-4 (Ethanone, 2-bromo-1-(5-methyl-1,3-dioxan-5-yl)-)

• Product name: Ethanone, 2-bromo-1-(5-methyl-1,3-dioxan-5-yl)-
• CAS No: 81304-71-4
• MF: C₇H₁₁O₃Br
• MW: 223.06444
• CID: 704181
• PubChem ID: 12855651

Ethanone, 2-bromo-1-(5-methyl-1,3-dioxan-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(5-methyl-1,3-dioxan-5-yl)-
• 2-bromo-1-(5-methyl-1,3-dioxan-5-yl)ethanone
• 81304-71-4
• DTXSID60511541
• 2-Bromo-1-(5-methyl-1,3-dioxan-5-yl)ethan-1-one
• 1-(5-methyl-1,3-dioxan-5-yl)-2-bromoethan-1-one
• DLZMKFHWMPJFLE-UHFFFAOYSA-N
• SCHEMBL9825220

• Inchi： InChI=1S/C7H11BrO3/c1-7(6(9)2-8)3-10-5-11-4-7/h2-5H2,1H3
• InChI Key： DLZMKFHWMPJFLE-UHFFFAOYSA-N
• SMILES： CC1(COCOC1)C(=O)CBr

Computed Properties

• Exact Mass: 221.98916g/mol
• Monoisotopic Mass: 221.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų